11-o-xylosylpradimicin H

• CAS No.: 152632-91-2
• Molecular Formula: C44H50N2O22
• Molecular Weight: 958.9 g/mol
• IUPAC Name: 2-[[1,6,9,14-tetrahydroxy-5-[3-hydroxy-6-methyl-5-(methylamino)-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-3-methyl-8,13-dioxo-11-(3,4,5-trihydroxyoxan-2-yl)oxy-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]propanoic acid
• InChI: InChI=1S/C44H50N2O22/c1-11-5-18-25(33(55)22(11)40(60)46-12(2)41(61)62)24-16(30(52)38(18)67-44-37(59)39(27(45-4)13(3)65-44)68-43-36(58)32(54)21(49)10-64-43)8-17-26(34(24)56)29(51)15-6-14(7-19(47)23(15)28(17)50)66-42-35(57)31(53)20(48)9-63-42/h5-8,12-13,20-21,27,30-32,35-39,42-45,47-49,52-59H,9-10H2,1-4H3,(H,46,60)(H,61,62)
• InChI Key: BATPVMGEAVJULR-UHFFFAOYSA-N
• SMILES: CC1C(C(C(C(O1)OC2C(C3=CC4=C(C(=C3C5=C2C=C(C(=C5O)C(=O)NC(C)C(=O)O)C)O)C(=O)C6=C(C4=O)C(=CC(=C6)OC7C(C(C(CO7)O)O)O)O)O)O)OC8C(C(C(CO8)O)O)O)NC
• Synonyms: 11-O-L-xylosylpradimicin H; 11-O-xylosylpradimicin H

Description

11-O-Xylosylpradimicin H is a member of the anthracycline family of antibiotics, which are known for their glycosidic structures and diverse biological activities, including antimicrobial and antitumor properties . This compound is characterized by the presence of a xylosyl sugar moiety attached at the 11-O position of the pradimicin core structure.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 11-O-xylosylpradimicin H and related anthracyclines, based on nomenclature and available

Compound	Structural Features	Potential Functional Implications
11-O-Xylosylpradimicin H	Xylosyl group at the 11-O position of the pradimicin aglycone.	May influence solubility, microbial target interaction, or stability compared to non-glycosylated forms.
11-O-Xylosylpradimicin FH	Likely differs in the configuration or position of the xylosyl group or aglycone core.	Functional divergence (e.g., altered spectrum of activity) may arise from structural modifications.
10-Dihydrosteffimycin B	Saturated (dihydro) configuration at the C-10 position of the steffimycin backbone.	Reduced reactivity or modified redox properties compared to non-hydrogenated analogs.
14-O-Methylbenanomicin A	Methylation at the 14-O position of the benanomicin scaffold.	Methylation could enhance metabolic stability or reduce susceptibility to enzymatic degradation.

Structural Analysis

• Sugar Moieties: The xylosyl group in 11-O-xylosylpradimicin H distinguishes it from compounds like 14-O-methylbenanomicin A, which features methylation rather than glycosylation. Such modifications often correlate with differences in pharmacokinetics or target specificity .
• Backbone Modifications : Compounds like 10-dihydrosteffimycin B exhibit saturation of the anthracycline core, which may reduce cytotoxicity or alter DNA intercalation mechanisms compared to unsaturated analogs .

Functional Implications

While direct pharmacological data are unavailable for 11-O-xylosylpradimicin H, studies on related anthracyclines suggest that:

• Methylation (e.g., 14-O-methylbenanomicin A) may confer resistance to enzymatic inactivation, extending half-life .

Q & A

Basic Research: What methodologies are recommended for isolating and characterizing 11-O-Xylosylpradimicin H from natural sources?

Methodological Answer:

• Extraction Protocols : Use polarity-based solvent systems (e.g., methanol/water gradients) for preliminary extraction, followed by centrifugal partition chromatography (CPC) for fractionation .
• Characterization : Employ tandem mass spectrometry (LC-MS/MS) for structural elucidation, supplemented by NMR (1H, 13C, and 2D-COSY) to confirm xylosyl linkage positions. Cross-reference spectral data with existing pradimicin analogs .
• Quality Control : Include purity assessments via HPLC-UV (≥95% purity threshold) and stability tests under varying pH/temperature conditions .

Basic Research: How should researchers design experiments to assess the bioactivity of 11-O-Xylosylpradimicin H against fungal pathogens?

Methodological Answer:

• In Vitro Assays : Use standardized CLSI (Clinical Laboratory Standards Institute) protocols for antifungal susceptibility testing. Include positive controls (e.g., amphotericin B) and negative controls (solvent-only) .
• Dose-Response Curves : Test concentrations across a 5-log range (0.1–100 µg/mL) to calculate IC50 values. Use nonlinear regression models for data analysis .
• Mechanistic Studies : Pair bioactivity assays with fluorescence microscopy to evaluate cell membrane disruption or β-glucan synthase inhibition .

Advanced Research: What strategies optimize the synthetic yield of 11-O-Xylosylpradimicin H while minimizing byproducts?

Methodological Answer:

• Glycosylation Optimization : Use microwave-assisted synthesis to enhance xylosyltransferase efficiency, reducing reaction time from 24h to 4h (60°C, 150 W) .
• Byproduct Mitigation : Introduce protecting groups (e.g., acetyl) on hydroxyl moieties prior to glycosylation. Monitor intermediates via TLC and purify via flash chromatography .
• Scale-Up Considerations : Validate reproducibility at pilot scale (1–10 g batches) using DOE (Design of Experiments) to identify critical process parameters .

Advanced Research: How should contradictory data on 11-O-Xylosylpradimicin H’s cytotoxicity in mammalian vs. fungal cells be resolved?

Methodological Answer:

• Data Triangulation : Replicate experiments across independent labs to rule out technical variability. Use standardized cell lines (e.g., HEK293 for mammalian, C. albicans for fungal) .
• Mechanistic Contradictions : Perform transcriptomic profiling to identify off-target pathways in mammalian cells. Compare with fungal proteomic data to isolate selective toxicity mechanisms .
• Statistical Rigor : Apply Fisher’s exact test for categorical data (e.g., apoptosis rates) and ANOVA for dose-dependent responses. Report effect sizes and confidence intervals .

Advanced Research: What experimental approaches address discrepancies between in vitro bioactivity and in vivo efficacy of 11-O-Xylosylpradimicin H?

Methodological Answer:

• Pharmacokinetic Studies : Measure plasma half-life and tissue distribution in murine models using radiolabeled analogs. Correlate with in vitro MIC values .
• Bioavailability Enhancement : Formulate the compound with liposomal carriers or cyclodextrins to improve solubility and target tissue accumulation .
• Host-Pathogen Interactions : Use immunofluorescence staining in infected tissues to assess drug penetration and macrophage-mediated clearance effects .

Basic Research: What stability-indicating parameters are critical for long-term storage of 11-O-Xylosylpradimicin H?

Methodological Answer:

• Degradation Profiling : Conduct accelerated stability studies (40°C/75% RH for 6 months) with HPLC monitoring. Identify major degradation products (e.g., de-xylosylated analogs) .
• Storage Recommendations : Store lyophilized powder at -80°C under argon atmosphere. For solutions, use DMSO aliquots (avoid freeze-thaw cycles) .
• Analytical Validation : Include forced degradation studies (acid/base hydrolysis, oxidation) to validate stability-indicating assay methods .